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Azobenzene Azobenzene Azobenzene appears as orange-red crystals or dark brown chunky solid. (NTP, 1992)
Azobenzene is a molecule whose structure comprises two phenyl rings linked by a N=N double bond; the parent compound of the azobenzene class of compounds.
Azobenzene can cause cancer according to The Environmental Protection Agency (EPA).
Brand Name: Vulcanchem
CAS No.: 17082-12-1
VCID: VC21014883
InChI: InChI=1S/C12H10N2/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12/h1-10H
SMILES: C1=CC=C(C=C1)N=NC2=CC=CC=C2
Molecular Formula: C12H10N2
Molecular Weight: 182.22 g/mol

Azobenzene

CAS No.: 17082-12-1

Cat. No.: VC21014883

Molecular Formula: C12H10N2

Molecular Weight: 182.22 g/mol

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Azobenzene - 17082-12-1

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Description Azobenzene appears as orange-red crystals or dark brown chunky solid. (NTP, 1992)
Azobenzene is a molecule whose structure comprises two phenyl rings linked by a N=N double bond; the parent compound of the azobenzene class of compounds.
Azobenzene can cause cancer according to The Environmental Protection Agency (EPA).
CAS No. 17082-12-1
Molecular Formula C12H10N2
Molecular Weight 182.22 g/mol
IUPAC Name diphenyldiazene
Standard InChI InChI=1S/C12H10N2/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12/h1-10H
Standard InChI Key DMLAVOWQYNRWNQ-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)N=NC2=CC=CC=C2
Canonical SMILES C1=CC=C(C=C1)N=NC2=CC=CC=C2
Boiling Point 559 °F at 760 mmHg (NTP, 1992)
293 °C
Colorform Orange-red leaflets
Monoclinic crystals
Yellow or orange crystals
Melting Point 154 °F (NTP, 1992)
68 °C

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